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Compound of Interest

Compound Name: Strontium bromide monohydrate

Cat. No.: B080916 Get Quote

Technical Support Center: Strontium Bromide
Hydrates
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

strontium bromide hydrates.

Frequently Asked Questions (FAQs)
Q1: What are the common hydrates of strontium bromide?

Strontium bromide can exist in several hydration states, with the most common being the

hexahydrate (SrBr₂·6H₂O), dihydrate (SrBr₂·2H₂O), and monohydrate (SrBr₂·H₂O).[1][2][3][4]

The anhydrous form (SrBr₂) can be obtained by heating the hydrates.[1][2]

Q2: How can I prepare a specific hydrate of strontium bromide?

Strontium Bromide Hexahydrate (SrBr₂·6H₂O): This is often the commercially available form.

It can be prepared by reacting strontium hydroxide or strontium carbonate with hydrobromic

acid.[1][2]

Strontium Bromide Monohydrate (SrBr₂·H₂O): This form can be obtained by drying the

hexahydrate in a circulating air oven at 70°C for several hours.[2][5]
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Anhydrous Strontium Bromide (SrBr₂): Heating the hexahydrate to 180°C will yield the

anhydrous form.[1][2][6]

Q3: What are the key transition temperatures for strontium bromide hydrates?

The water content of strontium bromide hydrates is sensitive to temperature. Key transition

points include:

89°C: Strontium bromide hexahydrate (SrBr₂·6H₂O) begins to decompose to the dihydrate

(SrBr₂·2H₂O).[1]

180°C: The dihydrate (SrBr₂·2H₂O) or monohydrate (SrBr₂·H₂O) transitions to the anhydrous

form (SrBr₂).[1][2]

Troubleshooting Guide
Issue 1: Inconsistent Water Content in My Strontium Bromide Sample

Possible Cause: Strontium bromide is hygroscopic, meaning it readily absorbs moisture from

the atmosphere.[3][4][7] This can lead to unintended changes in the hydration state.

Solution: Store strontium bromide in a desiccator or a controlled low-humidity environment.

When handling, minimize exposure to ambient air. For quantitative experiments, it is crucial

to verify the hydration state of your starting material.

Issue 2: Agglomeration or Caking of the Salt During Hydration/Dehydration Cycles

Possible Cause: During repeated hydration and dehydration cycles, the salt particles can

agglomerate or stick together, forming larger porous structures.[5] This can affect the

reaction kinetics and heat transfer properties.

Solution:

Composite Materials: Incorporating strontium bromide into a supporting matrix, such as

natural graphite, can improve stability and reduce agglomeration.[8]

Mixing with other salts: Creating mixtures with other salt hydrates can sometimes improve

performance and stability.[9]
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Issue 3: Unexpected Melting of the Sample During Heating

Possible Cause: Strontium bromide hexahydrate melts at approximately 89°C.[5] If your

experiment involves heating the hexahydrate, you may observe melting before complete

dehydration.

Solution: To avoid melting while aiming for a lower hydrate, a two-step heating process can

be employed. A gentle initial heating can drive off some water before increasing the

temperature for further dehydration.[10] For example, to obtain the monohydrate, drying at

70°C is recommended.[2][5]

Quantitative Data Summary
The following tables summarize key quantitative data for strontium bromide and its hydrates.

Table 1: Physical Properties of Strontium Bromide and its Hydrates

Property Anhydrous (SrBr₂) Hexahydrate (SrBr₂·6H₂O)

Molar Mass ( g/mol ) 247.43 355.52[6]

Density (g/cm³) 4.216[1] 2.386[1]

Melting Point (°C) 643[1][3][4] 89 (decomposes)[5][11]

Solubility in water 107 g/100 mL[1] Very soluble[12]

Table 2: Dehydration Temperatures and Conditions

Starting Hydrate End Product Temperature (°C) Conditions

SrBr₂·6H₂O SrBr₂·2H₂O 89[1] Heating in air

SrBr₂·6H₂O SrBr₂·H₂O 70[2][5] Circulating air oven

SrBr₂·xH₂O SrBr₂ 180[1][2][6] Heating
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Protocol 1: Determination of Water of Hydration by Thermogravimetric Analysis (TGA)

This protocol outlines the general steps for determining the water content of a strontium

bromide hydrate sample using TGA.

Sample Preparation: Accurately weigh a small amount of the strontium bromide hydrate

sample (typically 5-10 mg) into a TGA crucible.

Instrument Setup:

Place the crucible in the TGA instrument.

Set the desired temperature program. A typical program involves heating the sample at a

constant rate (e.g., 10°C/min) to a temperature above the final dehydration step (e.g.,

250°C).

Set the atmosphere to a continuous flow of an inert gas, such as nitrogen, to carry away

the evolved water vapor.

Data Acquisition: Start the TGA run. The instrument will record the mass of the sample as a

function of temperature.

Data Analysis:

The resulting TGA curve will show step-wise mass losses corresponding to the

dehydration events.

From the mass loss at each step, the number of water molecules lost can be calculated.

[13][14]

Workflow for TGA Experiment
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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